93-99-2

Phenyl benzoate

In Stock

• CAS RN:
• 93-99-2

• Formula:
• C13H10O2

• InChI:
• InChI=1S/C13H10O2/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-10H

• InChIKey:
• FCJSHPDYVMKCHI-UHFFFAOYSA-N

• Phenyl benzoate is a phenyl ester of benzoic acid. Crystal structure of phenyl benzoate has been determined from 844 microdensitometer-measured intensities. All bond lengths and angles were reported to be normal. Phenyl benzoate undergoes Fries rearrangement catalyzed by heteropoly acids to yield the acylated phenols and esters.
  Phenyl benzoate is a benzoate ester obtained by the formal condensation of phenol with benzoic acid.
  

2,2,5,5-Tetramethylpyrrolidine-3-carboxylic acid

• CAS RN:
• 76193-99-2

• Formula:
• C9H17NO2

• InChI:
• InChI=1S/C9H17NO2/c1-8(2)5-6(7(11)12)9(3,4)10-8/h6,10H,5H2,1-4H3,(H,11,12)

• InChIKey:
• FSPTUZZVVXTEON-UHFFFAOYSA-N

• 2,2,5,5-Tetramethylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.

H-Leu-trp-leu-OH

In Stock

• CAS RN:
• 42293-99-2

• Formula:
• C23H34N4O4

• InChI:
• InChI=1S/C23H34N4O4/c1-13(2)9-17(24)21(28)26-19(22(29)27-20(23(30)31)10-14(3)4)11-15-12-25-18-8-6-5-7-16(15)18/h5-8,12-14,17,19-20,25H,9-11,24H2,1-4H3,(H,26,28)(H,27,29)(H,30,31)/t17-,19-,20-/m0/s1

• InChIKey:
• FPFOYSCDUWTZBF-IHPCNDPISA-N

• Leu-Trp-Leu is a peptide.

3-(2,4-Dimethylphenyl)-4'-fluoropropiophenone

In Stock

• CAS RN:
• 898793-99-2

• Formula:
• C17H17FO

• InChI:
• InChI=1S/C17H17FO/c1-12-3-4-14(13(2)11-12)7-10-17(19)15-5-8-16(18)9-6-15/h3-6,8-9,11H,7,10H2,1-2H3

• InChIKey:
• ZCNNMPHAORRRQI-UHFFFAOYSA-N

• 3-(2,4-Dimethylphenyl)-4'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H17FO and its molecular weight is 256.31 g/mol. The purity is usually 95%.

4-(Ethylsulfanyl)-2,2,3,3-tetramethyl-2,3-dihydroazete

• CAS RN:
• 128693-99-2

• Formula:
• C9H17NS

• InChI:
• InChI=1S/C9H17NS/c1-6-11-7-8(2,3)9(4,5)10-7/h6H2,1-5H3

• InChIKey:
• VIGZTHPZKSQZCR-UHFFFAOYSA-N

• 4-(Ethylsulfanyl)-2,2,3,3-tetramethyl-2,3-dihydroazete is a useful research compound. Its molecular formula is C9H17NS and its molecular weight is 171.31 g/mol. The purity is usually 95%.

2-[(2-bromo-2-propenyl)sulfanyl]-6,6-dimethyl-3-(2-methyl-2-propenyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 306293-99-2

• Formula:
• C18H21BrN2O2S2

• InChI:
• InChI=1S/C18H21BrN2O2S2/c1-10(2)7-21-16(22)14-12-6-18(4,5)23-8-13(12)25-15(14)20-17(21)24-9-11(3)19/h1,3,6-9H2,2,4-5H3

• InChIKey:
• ZQFJAOBKJSMPRJ-UHFFFAOYSA-N

• 2-[(2-bromo-2-propenyl)sulfanyl]-6,6-dimethyl-3-(2-methyl-2-propenyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C18H21BrN2O2S2 and its molecular weight is 441.4g/mol. The purity is usually 95%.

3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid

In Stock

• CAS RN:
• 738593-99-2

• Formula:
• C13H14N2O5

• InChI:
• InChI=1S/C13H14N2O5/c1-18-9-4-3-8(7-10(9)19-2)13-14-11(20-15-13)5-6-12(16)17/h3-4,7H,5-6H2,1-2H3,(H,16,17)

• InChIKey:
• QYZVRXJSSXDRLV-UHFFFAOYSA-N

• 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid is a useful research compound. Its molecular formula is C13H14N2O5 and its molecular weight is 278.264. The purity is usually 95%.

N-(2-(6-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872993-99-2

• Formula:
• C24H24N6O3S

• InChI:
• InChI=1S/C24H24N6O3S/c1-2-33-19-10-8-18(9-11-19)26-22(31)16-34-23-13-12-20-27-28-21(30(20)29-23)14-15-25-24(32)17-6-4-3-5-7-17/h3-13H,2,14-16H2,1H3,(H,25,32)(H,26,31)

• InChIKey:
• AOOKYCWZUDJLMM-UHFFFAOYSA-N

• N-(2-(6-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H24N6O3S and its molecular weight is 476.56. The purity is usually 95%.

3-((2-Fluorobenzyl)thio)-6-(pyridin-2-yl)pyridazine

In Stock

• CAS RN:
• 893993-99-2

• Formula:
• C16H12FN3S

• InChI:
• InChI=1S/C16H12FN3S/c17-13-6-2-1-5-12(13)11-21-16-9-8-15(19-20-16)14-7-3-4-10-18-14/h1-10H,11H2

• InChIKey:
• YBYVDYNSPOSQSU-UHFFFAOYSA-N

• 3-((2-Fluorobenzyl)thio)-6-(pyridin-2-yl)pyridazine is a useful research compound. Its molecular formula is C16H12FN3S and its molecular weight is 297.35. The purity is usually 95%.

3-Bromo-7-(trifluoromethyl)-1H-indazole

In Stock

• CAS RN:
• 885693-99-2

• Formula:
• C8H4BrF3N2

• InChI:
• InChI=1S/C8H4BrF3N2/c9-7-4-2-1-3-5(8(10,11)12)6(4)13-14-7/h1-3H,(H,13,14)

• InChIKey:
• JRZSKVKGURAWFH-UHFFFAOYSA-N

• 3-Bromo-7-(trifluoromethyl)-1H-indazole is a useful research compound. Its molecular formula is C8H4BrF3N2 and its molecular weight is 265.03 g/mol. The purity is usually 95%.

1-Iodo-4-(2-methoxyethoxy)benzene

In Stock

• CAS RN:
• 102293-99-2

• Formula:
• C9H11IO2

• InChI:
• InChI=1S/C9H11IO2/c1-11-6-7-12-9-4-2-8(10)3-5-9/h2-5H,6-7H2,1H3

• InChIKey:
• SWYNRJGYKYTVFQ-UHFFFAOYSA-N

• 1-Iodo-4-(2-methoxyethoxy)benzene is a useful research compound. Its molecular formula is C9H11IO2 and its molecular weight is 278.09 g/mol. The purity is usually 95%.

2,5-Dibenzyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

In Stock

• CAS RN:
• 165893-99-2

• Formula:
• C20H20N2O2

• InChI:
• InChI=1S/C20H20N2O2/c23-19-17-13-21(11-15-7-3-1-4-8-15)14-18(17)20(24)22(19)12-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2

• InChIKey:
• XRDKPXBXIRFDDH-UHFFFAOYSA-N

• 2,5-Dibenzyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is a useful research compound. Its molecular formula is C20H20N2O2 and its molecular weight is 320.4 g/mol. The purity is usually 95%.

1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)

Usually In Stock

• CAS RN:
• 131393-99-2

• Formula:
• C7H9NO

• InChI:
• InChI=1S/C7H9NO/c1-6-3-7(5-9)4-8(6)2/h3-5H,1-2H3

• InChIKey:
• ABWWGNMNVQFPPX-UHFFFAOYSA-N

• 1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI), also known as 1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI), is a useful research compound. Its molecular formula is C7H9NO and its molecular weight is 123.155. The purity is usually 95%.

(2S)-2-[(4-hydrazinylphenyl)formamido]-N-methylpropanamide hydrochloride

In Stock

• CAS RN:
• 2418593-99-2

• Formula:
• C11H17ClN4O2

• (2S)-2-[(4-hydrazinylphenyl)formamido]-N-methylpropanamide hydrochloride is a useful research compound. Its molecular formula is C11H17ClN4O2 and its molecular weight is 272.7. The purity is usually 95%.

1-Fluoro-3-nitro-2-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 1404193-99-2

• Formula:
• C7H3F4NO3

• InChI:
• InChI=1S/C7H3F4NO3/c8-4-2-1-3-5(12(13)14)6(4)15-7(9,10)11/h1-3H

• InChIKey:
• MGMDQAYSTPSOMM-UHFFFAOYSA-N

• 1-Fluoro-3-nitro-2-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H3F4NO3 and its molecular weight is 225.1 g/mol. The purity is usually 95%.

N-cyclopropyl-1,3,4-oxadiazol-2-amine

In Stock

• CAS RN:
• 1551493-99-2

• Formula:
• C5H7N3O

• InChI:
• InChI=1S/C5H7N3O/c1-2-4(1)7-5-8-6-3-9-5/h3-4H,1-2H2,(H,7,8)

• InChIKey:
• KKXJYXKBYJTWDG-UHFFFAOYSA-N

• N-cyclopropyl-1,3,4-oxadiazol-2-amine is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.131. The purity is usually 95%.

4-[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline

Usually In Stock

• CAS RN:
• 2379993-99-2

• Formula:
• C20H26N4O

• InChI:
• InChI=1S/C20H26N4O/c1-15-11-17(8-9-21-15)25-13-16-5-4-10-24(12-16)20-18-6-2-3-7-19(18)22-14-23-20/h8-9,11,14,16H,2-7,10,12-13H2,1H3

• InChIKey:
• GDVJZXVMSFVWCD-UHFFFAOYSA-N

• 4-[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C20H26N4O and its molecular weight is 338.455. The purity is usually 95%.